2-[(benzoylamino)methyl]-4,6-dibromophenyl 1-naphthoate

• IUPAC Name: [2-(benzamidomethyl)-4,6-dibromophenyl] naphthalene-1-carboxylate
• InChI: InChI=1S/C25H17Br2NO3/c26-19-13-18(15-28-24(29)17-8-2-1-3-9-17)23(22(27)14-19)31-25(30)21-12-6-10-16-7-4-5-11-20(16)21/h1-14H,15H2,(H,28,29)
• InChI Key: HAPQTUQIRHJXAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC2=C(C(=CC(=C2)Br)Br)OC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C25H17Br2NO3
• Molecular Weight: 539.2 g/mol

Description

2-[(benzoylamino)methyl]-4,6-dibromophenyl 1-naphthoate is a useful research compound. Its molecular formula is C25H17Br2NO3 and its molecular weight is 539.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 538.95547 g/mol and the complexity rating of the compound is 624. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

The compound 2-[(benzoylamino)methyl]-4,6-dibromophenyl 1-naphthoate, as part of the broader class of benzoylamino derivatives, has been utilized in various synthetic chemistry applications. One notable study involved the use of Methyl 2-benzoylamino-3-dimethylaminopropenoate in synthesizing fused pyranones, leading to derivatives of tetrahydro-2H-1-benzopyran-2-one and isomeric 2H-naphtho[1,2-b]pyran-2-one, among others. This research highlights the compound's utility in creating complex molecular structures with potential applications in material science and pharmaceuticals (Ornik, Čadež, Stanovnik, & Tislér, 1990).

Liquid Crystalline Properties

In another study, the synthesis and characterization of Schiff base-ester central linkage involving a 2,6-disubstituted naphthalene ring system were explored, showcasing the compound's role in developing novel liquid crystalline materials. These materials have significant implications in the development of advanced display technologies and optical devices (Thaker et al., 2012).

Catalysis and Organic Synthesis

The compound has also found applications in catalysis and organic synthesis. For instance, benzoyl chlorides, including derivatives of this compound, have been used with internal alkynes in the presence of an iridium catalyst to produce substituted naphthalenes and anthracenes, showcasing the compound's versatility in synthesizing polycyclic aromatic hydrocarbons, which are crucial in various industrial applications (Yasukawa, Satoh, Miura, & Nomura, 2002).

Material Science and Engineering

In material science, the compound's derivatives have been used to engineer mesomorphic properties, leading to the synthesis of compounds exhibiting enantiotropic nematic and smectic A mesophases. Such studies are foundational for advancing materials with tailored properties for specific applications in electronics, photonics, and thermotropic liquid crystals (Thaker et al., 2012).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s used as a drug, it would interact with biological molecules in the body. Unfortunately, without specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

As with any chemical compound, handling “2-[(benzoylamino)methyl]-4,6-dibromophenyl 1-naphthoate” would require appropriate safety measures. It’s important to use personal protective equipment and ensure adequate ventilation when handling this compound.